Cas no 125103-44-8 (1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-)
125103-44-8 structure
Product Name:1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-
CAS No:125103-44-8
MF:C21H23N3O
MW:333.426824808121
CID:191422
PubChem ID:3079314
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl-
- N-tert-butyl-5-methyl-1,3-diphenylpyrazole-4-carboxamide
- 125103-44-8
- DTXSID90154642
- N-(1,1-Dimethylethyl)-1,3-diphenyl-5-methyl-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, N-(1,1-dimethylethyl)-1,3-diphenyl-5-methyl-
- BRN 4200590
-
- Inchi: 1S/C21H23N3O/c1-15-18(20(25)22-21(2,3)4)19(16-11-7-5-8-12-16)23-24(15)17-13-9-6-10-14-17/h5-14H,1-4H3,(H,22,25)
- InChI Key: CULOASACBZHKKR-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NC(C)(C)C
Computed Properties
- Exact Mass: 333.18429
- Monoisotopic Mass: 333.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 487.1°C at 760 mmHg
- Flash Point: 248.4°C
- Refractive Index: 1.587
- PSA: 46.92
1H-Pyrazole-4-carboxamide,N-(1,1-dimethylethyl)-5-methyl-1,3-diphenyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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